Cas no 1443307-40-1 ((3-propylsulfanylphenyl)methanol)

(3-propylsulfanylphenyl)methanol structure

1443307-40-1 structure

Product Name:(3-propylsulfanylphenyl)methanol

CAS No:1443307-40-1

MF:C₁₀H₁₄OS

MW:182.282561779022

MDL:MFCD21761116

CID:5150820

Update Time:2026-03-03

(3-propylsulfanylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

- (3-propylsulfanylphenyl)methanol
- MDL： MFCD21761116
- Inchi： 1S/C10H14OS/c1-2-6-12-10-5-3-4-9(7-10)8-11/h3-5,7,11H,2,6,8H2,1H3
- InChI Key： PICICTDSZNKJLU-UHFFFAOYSA-N
- SMILES： C(C1=CC=CC(SCCC)=C1)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 4

(3-propylsulfanylphenyl)methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB428524-1 g	3-n-Propylthiobenzyl alcohol	1443307-40-1		1g	€938.80	2023-06-16
abcr	AB428524-5 g	3-n-Propylthiobenzyl alcohol	1443307-40-1		5g	€2054.00	2023-06-16
Enamine	EN300-6325753-0.05g	[3-(propylsulfanyl)phenyl]methanol	1443307-40-1	95%	0.05g	$197.0	2023-07-06
Enamine	EN300-6325753-0.1g	[3-(propylsulfanyl)phenyl]methanol	1443307-40-1	95%	0.1g	$293.0	2023-07-06
Enamine	EN300-6325753-0.25g	[3-(propylsulfanyl)phenyl]methanol	1443307-40-1	95%	0.25g	$418.0	2023-07-06
Enamine	EN300-6325753-0.5g	[3-(propylsulfanyl)phenyl]methanol	1443307-40-1	95%	0.5g	$656.0	2023-07-06
Enamine	EN300-6325753-1.0g	[3-(propylsulfanyl)phenyl]methanol	1443307-40-1	95%	1.0g	$842.0	2023-07-06
Enamine	EN300-6325753-2.5g	[3-(propylsulfanyl)phenyl]methanol	1443307-40-1	95%	2.5g	$1650.0	2023-07-06
Enamine	EN300-6325753-5.0g	[3-(propylsulfanyl)phenyl]methanol	1443307-40-1	95%	5.0g	$2443.0	2023-07-06
Enamine	EN300-6325753-10.0g	[3-(propylsulfanyl)phenyl]methanol	1443307-40-1	95%	10.0g	$3622.0	2023-07-06

(3-propylsulfanylphenyl)methanol Related Literature

1. Excellent kinetics of single-phase Gd-doped ceria fuel electrodes in solid oxide cells†

Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
2. Ester-directed orthogonal dual C–H activation and ortho aryl C–H alkenylation via distal weak coordination†

Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
3. Emergence of microfluidic wearable technologies

Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
4. Fe/S-Catalyzed synthesis of 2-benzoylbenzoxazoles and 2-quinolylbenzoxazoles via redox condensation of o-nitrophenols with acetophenones and methylquinolines†

Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
5. Evolutionary de novo design of phenothiazine derivatives for dye-sensitized solar cells†

Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

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